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Compound of Interest

(2S,3S)-2,3-Bis((4-
Compound Name:

methoxybenzoyl)oxy)succinic acid

Cat. No.: B070688

Proper Disposal of (2S,3S)-2,3-Bis((4-
methoxybenzoyl)oxy)succinic Acid

For immediate release

This document provides detailed procedural guidance for the safe and compliant disposal of
(2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid (CAS Number: 191605-10-4),
ensuring the safety of laboratory personnel and adherence to regulatory standards. This
information is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information

(2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid is a white solid that presents
moderate hazards.[1] It is crucial to handle this compound with appropriate personal protective
equipment (PPE) in a well-ventilated area.

Hazard Summary:
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Hazard Statement Classification
H315: Causes skin irritation Skin Irritant (Category 2)
H319: Causes serious eye irritation Eye Irritant (Category 2)

Specific Target Organ Toxicity — Single

H335: May cause respiratory irritation Exposure (Category 3), Respiratory Tract
Irritation

H302: Harmful if swallowed Acute Toxicity, Oral (Category 4)

H312: Harmful in contact with skin Acute Toxicity, Dermal (Category 4)

H332: Harmful if inhaled Acute Toxicity, Inhalation (Category 4)

Data sourced from multiple safety data sheets for the compound and its stereocisomers.[1][2][3]

[4]

Recommended Personal Protective Equipment (PPE):

Equipment Specification

) Safety glasses or chemical splash goggles.[1][3]
Eye Protection ) )
An eye bath should be readily available.[3]

Hand Protection Protective gloves (e.g., nitrile rubber).

Skin Protection Protective clothing, lab coat.[1][3]

Use only in a well-ventilated area or outdoors.[1]
Respirat [3] If dust is generated, wear a dust respirator or
espiratory ) ] ]
self-contained breathing apparatus in

emergencies.[1][3]

Disposal Procedure

The primary disposal method for (2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid is
through an authorized hazardous waste collection service.[1] Do not dispose of this chemical
down the drain or in regular trash.
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Step-by-Step Disposal Protocol:
e Segregation and Storage:

o Store waste (2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid in its original
container or a clean, dry, sealable, and clearly labeled container.[1]

o The container must be labeled with the words "Hazardous Waste," the full chemical name,
and associated hazards (e.qg., Irritant, Harmful).

o Store the waste container in a designated satellite accumulation area that is well-
ventilated, away from incompatible materials.[1][5]

o Container Management:
o Keep the waste container tightly closed when not in use.[1]
o Ensure the container is in good condition and not leaking.
» Waste Collection:

o Arrange for pickup by your institution's Environmental Health & Safety (EH&S) department
or a licensed hazardous waste disposal contractor.[1]

o Follow all local, state, and federal regulations for hazardous waste disposal.[1]
o Spill Cleanup:
o In case of a spill, immediately alert personnel in the area.[1]
o Wearing appropriate PPE, prevent the spill from entering drains or water courses.[1]

o For dry spills, use dry clean-up procedures to avoid generating dust.[1] Carefully sweep or
vacuum the material and place it into a labeled container for disposal.[1]

o Wash the spill area with large amounts of water once the solid material has been
removed.[1]
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Experimental Workflow and Decision Logic

The following diagram outlines the logical workflow for the handling and disposal of
(2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid.
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Chemical Handling & Use
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Caption: Waste Disposal Workflow for (2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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